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Compound of Interest

[Asp371]-Tyrosinase (369-377),
Compound Name:
human

Cat. No.: B612788

Essential Safety and Handling Guide for
[Asp371]-Tyrosinase (369-377), human

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling the synthetic peptide [Asp371]-
Tyrosinase (369-377), human. Adherence to these protocols is critical for ensuring personal
safety and maintaining the integrity of the product.

Substance Identification and Hazards

[Asp371]-Tyrosinase (369-377), human is a synthetic peptide antigen.[1][2] While it is not
classified as a hazardous substance or mixture, it is crucial to handle it with care, as the
chemical, physical, and toxicological properties may not have been fully investigated.[3][4][5]
Standard laboratory precautions should be observed to avoid inhalation, ingestion, or direct
contact with skin and eyes.[3][4]

Chemical Information:
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Identifier Value

Formula C42H66N10016S2[2][3]
Molecular Weight 1031.17 g/mol [2]

CAS Number 168650-46-2[3]

Appearance Solid (Lyophilized Powder)[1][4]
Solubility Soluble in Water[1][2][6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure and
prevent contamination when handling [Asp371]-Tyrosinase (369-377), human.[7] The
following table summarizes the required and recommended PPE.

Required Personal Protective Equipment:
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PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles dust particles and liquid

splashes.[3][7][8][9]

Face Shield

Recommended when there is
a high risk of splashing,
particularly during the initial
reconstitution of the lyophilized
powder.[7][9]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are commonly
recommended to prevent skin
contact.[3][4][7][8] Consider
double-gloving for added
protection.[7][9]

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from
potential splashes.[4][7][8][9]

Respiratory Protection

Respirator / Dust Mask

Necessary when working with
the lyophilized powder to avoid
inhalation of fine particles or
when handling solutions in

poorly ventilated areas.[3][4][7]
[8](9]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the peptide's integrity and ensure the

safety of laboratory personnel.[8]

Step-by-Step Handling Procedure:

o Preparation: Ensure the designated work area, such as a chemical fume hood or a well-

ventilated space, is clean and uncluttered.[8][10]
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e Don PPE: Put on all required personal protective equipment, including a lab coat, safety
goggles, and gloves.[8]

o Equilibration: Before opening, allow the sealed container of the lyophilized peptide to
equilibrate to room temperature in a desiccator.[7][11] This crucial step prevents
condensation and moisture absorption, which can degrade the peptide.[7][11]

» Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to
minimize the creation of dust.[8] Handle the powder quickly to reduce exposure to air and

moisture.[9]

o Reconstitution: To dissolve the peptide, add the appropriate solvent (e.g., sterile water)
slowly.[1][2][8] Gently swirl or vortex to mix; avoid vigorous shaking, which can cause peptide
aggregation.[7]

o Clean-up: After handling, wipe down all surfaces and equipment with a suitable cleaning
agent.[8] Dispose of contaminated gloves and other materials as chemical waste.[4]

Storage Protocols:

Storage ) Key
Form Container . .
Temperature Considerations
Tightly sealed, light- Long-term storage is
i 20°C10-80°CE2IE] o o Jrerm =
Lyophilized Powder (2]13] protective, desiccated best in lyophilized
container[2][7] form.[11][13]

Avoid repeated
) Aliquots in sealed freeze-thaw cycles by
In Solution -20°C or below[8][13] ] o
vials storing in single-use

aliquots.[8][13]

Disposal Plan

All waste containing [Asp371]-Tyrosinase (369-377), human should be treated as chemical
waste and disposed of according to federal, state, and local environmental regulations.[9][14]

Step-by-Step Disposal Procedure:
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o Waste Collection:

o Unused Peptide: Unused or expired lyophilized peptide and concentrated stock solutions
are to be disposed of as chemical waste.[7]

o Contaminated Materials: All materials that have come into contact with the peptide,
including pipette tips, gloves, and empty vials, should be collected in a designated, clearly
labeled hazardous waste container.[7]

o Container Sealing: Securely seal the waste container to prevent any leakage.[S]

e Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from general lab traffic.[15][16]

o Disposal: Arrange for pickup by your institution's certified hazardous waste management
service.[16] Do not pour peptide solutions down the drain.[10][12]

Visual Workflows

The following diagrams illustrate the procedural flows for handling and disposal.
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Caption: Workflow for Handling [Asp371]-Tyrosinase (369-377), human.
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Caption: Workflow for the Disposal of [Asp371]-Tyrosinase (369-377), human.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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